Methyl 5-chloro-4-fluorothiophene-2-carboxylate

• IUPAC Name: methyl 5-chloro-4-fluorothiophene-2-carboxylate
• InChI: InChI=1S/C6H4ClFO2S/c1-10-6(9)4-2-3(8)5(7)11-4/h2H,1H3
• InChI Key: XAPOKPHTHXOUJB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(S1)Cl)F
• Molecular Formula: C6H4ClFO2S
• Molecular Weight: 194.61 g/mol

Description

“Methyl 5-chloro-4-fluorothiophene-2-carboxylate” is a chemical compound with the molecular formula C6H4ClFO2S. It has a molecular weight of 194.61. This compound is typically used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C6H4ClFO2S/c1-10-6(9)4-2-3(8)5(7)11-4/h2H,1H3. This indicates that the molecule consists of a thiophene ring substituted with a chlorine atom, a fluorine atom, and a carboxylate group.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It should be stored in an inert atmosphere at 2-8°C.

Mechanism of Action

The mechanism of action of Methyl 5-chloro-4-fluorothiophene-2-carboxylate 5-chloro-4-fluorothiophene-2-carboxylate has not been extensively studied. However, studies suggest that the compound may act as an inhibitor of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. The compound may also have anti-inflammatory and antioxidant properties.
Biochemical and Physiological Effects:
This compound 5-chloro-4-fluorothiophene-2-carboxylate has been shown to have various biochemical and physiological effects. Studies suggest that the compound may have anti-inflammatory properties, which could make it useful in the treatment of inflammatory conditions. The compound may also have antioxidant properties, which could make it useful in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

Methyl 5-chloro-4-fluorothiophene-2-carboxylate 5-chloro-4-fluorothiophene-2-carboxylate has several advantages and limitations for lab experiments. One advantage is that it is readily available and can be synthesized using various methods. The compound is also stable under standard laboratory conditions. However, one limitation is that its mechanism of action is not well understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of Methyl 5-chloro-4-fluorothiophene-2-carboxylate 5-chloro-4-fluorothiophene-2-carboxylate. One direction is to investigate its potential as a therapeutic agent for inflammatory conditions and oxidative stress-related diseases. Another direction is to study its mechanism of action and identify potential targets for drug development. Additionally, future studies could focus on the synthesis of novel compounds using this compound 5-chloro-4-fluorothiophene-2-carboxylate as a building block.

Synthesis Methods

Methyl 5-chloro-4-fluorothiophene-2-carboxylate 5-chloro-4-fluorothiophene-2-carboxylate can be synthesized using different methods, including the Pd-catalyzed cross-coupling reaction of 5-chloro-4-fluoro-2-iodothiophene with methyl 2-bromoacetate. Another method involves the reaction of 5-chloro-4-fluoro-2-thiophenecarboxylic acid with thionyl chloride, followed by the reaction with methanol. The compound can also be synthesized using other methods, including the Suzuki-Miyaura coupling reaction and the Heck reaction.

Scientific Research Applications

Methyl 5-chloro-4-fluorothiophene-2-carboxylate 5-chloro-4-fluorothiophene-2-carboxylate has various applications in scientific research. It is used as a building block for the synthesis of various compounds, including pharmaceuticals and agrochemicals. The compound is also used as a ligand in coordination chemistry and as a starting material for the synthesis of polymers.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The recommended precautionary statements are P261 (avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).